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Compound of Interest

Compound Name: Pyracarbolid

Cat. No.: B1194529

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to testing the efficacy of Pyracarbolid,
an anilide fungicide, against various rust fungi. Pyracarbolid functions by inhibiting succinate
dehydrogenase (SDH), a critical enzyme in the mitochondrial electron transport chain of fungi.
[1] The following protocols detail in vitro, in vivo, and biochemical methods to assess its

fungicidal activity.

Mechanism of Action

Pyracarbolid is a systemic fungicide that is absorbed by the plant through its roots and leaves.
[1] Its mode of action is the inhibition of succinate dehydrogenase (SDH), also known as
Complex 11, in the mitochondrial respiratory chain.[1] This inhibition disrupts the electron
transport chain, halting ATP production and leading to fungal cell death.

Signaling Pathway: Mitochondrial Electron Transport Chain Inhibition

The following diagram illustrates the point of inhibition by Pyracarbolid within the fungal
mitochondrial electron transport chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Testing
Pyracarbolid Efficacy Against Rust Fungi]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194529#method-for-testing-pyracarbolid-efficacy-
against-rust-fungi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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